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Compound of Interest

Compound Name: Ergothioneine-d9

Cat. No.: B12412130

An In-depth Examination of a Deuterated Amino Acid Thiolactone and its Role in Modern
Research

Introduction

Ergothioneine-d9 is the deuterated form of L-Ergothioneine, a naturally occurring amino acid
derivative of histidine containing a sulfur atom on the imidazole ring.[1] As a stable, isotopically
labeled compound, Ergothioneine-d9 serves as an invaluable tool in analytical chemistry,
particularly in mass spectrometry-based quantification of its non-deuterated counterpart. This
guide provides a comprehensive overview of Ergothioneine-d9, its chemical structure, a
plausible synthetic pathway, its application in experimental protocols, and the critical signaling
pathways influenced by its biologically active form, L-Ergothioneine.

Chemical Structure and Properties

Ergothioneine is a thiourea derivative of histidine and exists predominantly in its thione
tautomeric form at physiological pH, which contributes to its significant stability and resistance
to auto-oxidation.[2] The key structural feature of Ergothioneine-d9 is the substitution of the
nine hydrogen atoms of the trimethylammonium group with deuterium atoms. This isotopic
labeling results in a predictable mass shift, making it an ideal internal standard for quantitative
mass spectrometry assays.
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The chemical structure of Ergothioneine-d9 is depicted below:

Ergothioneine-d9 Chemical Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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